Cas no 853695-44-0 (2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide)

2-[(3-Chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide is a synthetic small-molecule compound featuring a chloro-fluorophenylamino moiety linked to a piperidine sulfonyl phenylacetamide core. Its structure suggests potential utility as an intermediate or bioactive agent in medicinal chemistry, particularly in targeting kinase or receptor modulation due to its sulfonamide and arylacetamide functionalities. The chloro-fluoro substitution enhances electrophilic reactivity, while the piperidine sulfonyl group may improve solubility and binding affinity. This compound is of interest for research applications in drug discovery, where its scaffold could serve as a basis for developing inhibitors or probes with tailored selectivity. Handling requires standard laboratory precautions due to its organic and potentially bioactive nature.
2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide structure
853695-44-0 structure
Product Name:2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide
CAS No:853695-44-0
MF:C19H21ClFN3O3S
MW:425.9047
CID:5087301
PubChem ID:4789172
Update Time:2026-03-02

2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • Z30982233
    • 2-((3-Chloro-4-fluorophenyl)amino)-N-(4-(piperidin-1-ylsulfonyl)phenyl)acetamide
    • 2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide
    • 853695-44-0
    • EX-A6654
    • AKOS034149053
    • G90812
    • CL-802?
    • Inchi: 1S/C19H21ClFN3O3S/c20-17-12-15(6-9-18(17)21)22-13-19(25)23-14-4-7-16(8-5-14)28(26,27)24-10-2-1-3-11-24/h4-9,12,22H,1-3,10-11,13H2,(H,23,25)
    • InChI Key: VXFKIHSAOLPRJD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C([H])=C([H])C(=C1[H])N([H])C([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])S(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(=O)=O)=O)F

Computed Properties

  • Exact Mass: 425.0976186g/mol
  • Monoisotopic Mass: 425.0976186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 86.9

2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide Pricemore >>

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Additional information on 2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide

Comprehensive Overview of 2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide (CAS No. 853695-44-0)

2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide, with the CAS number 853695-44-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both piperidine-1-sulfonyl and chloro-fluorophenyl moieties makes it a versatile candidate for targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide due to their potential to interact with protein kinases, which play a critical role in cellular signaling. This aligns with the growing focus on targeted therapies for complex diseases, a topic frequently searched in academic and medical circles.

The synthesis of 853695-44-0 involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions to ensure optimal yield. Its acetamide backbone, combined with the sulfonyl and aryl amino groups, contributes to its stability and bioavailability. These properties are crucial for drug-like molecules, a term increasingly popular in computational chemistry and AI-driven drug design discussions.

From an industrial perspective, 2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide is often procured by pharmaceutical intermediates suppliers. Its CAS registry number ensures precise identification in global chemical databases, a feature highly valued by regulatory bodies and research institutions. The compound’s structure-activity relationship (SAR) is a subject of ongoing studies, particularly in the context of fragment-based drug discovery, a trending methodology in modern pharmacology.

Environmental and safety profiles of 853695-44-0 are also under scrutiny, as sustainable chemistry practices gain traction. Researchers are investigating green synthesis routes to minimize waste and energy consumption, a topic resonating with ESG (Environmental, Social, and Governance) initiatives in the chemical industry. This aligns with frequent searches for eco-friendly chemical processes and green pharmaceuticals.

In summary, 2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide represents a promising scaffold in medicinal chemistry. Its CAS No. 853695-44-0 serves as a key identifier for researchers exploring its therapeutic potential and mechanistic insights. As the scientific community continues to prioritize personalized medicine and AI-augmented research, compounds like this will remain at the forefront of innovation.

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